4-[(ethylsulfonyl)(methyl)amino]-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide

• IUPAC Name: 4-[ethylsulfonyl(methyl)amino]-N-[3-(4-methylpiperidin-1-yl)propyl]benzamide
• InChI: InChI=1S/C19H31N3O3S/c1-4-26(24,25)21(3)18-8-6-17(7-9-18)19(23)20-12-5-13-22-14-10-16(2)11-15-22/h6-9,16H,4-5,10-15H2,1-3H3,(H,20,23)
• InChI Key: IYKATBSKEXGTCD-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N(C)C1=CC=C(C=C1)C(=O)NCCCN2CCC(CC2)C
• Molecular Formula: C19H31N3O3S
• Molecular Weight: 381.5 g/mol

Description

4-[(ethylsulfonyl)(methyl)amino]-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide, also known as EMA401, is a small molecule drug that has been extensively studied for its potential use in pain management. EMA401 is a highly selective antagonist of the angiotensin II type 2 receptor (AT2R) and has been shown to have analgesic effects in preclinical models of chronic pain.

Mechanism of Action

4-[(ethylsulfonyl)(methyl)amino]-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide is a highly selective antagonist of the AT2R. The AT2R is a G protein-coupled receptor that is expressed in the peripheral nervous system and has been shown to play a role in pain modulation. This compound has been shown to block the activity of the AT2R, leading to a reduction in pain.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In preclinical studies, this compound has been shown to reduce the activity of nociceptors, which are sensory neurons that respond to painful stimuli. This compound has also been shown to reduce the activity of glial cells, which are immune cells in the nervous system that play a role in pain modulation. In addition, this compound has been shown to reduce the release of pro-inflammatory cytokines, which are molecules that contribute to pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide is that it has been extensively studied in preclinical models of chronic pain, making it a well-established tool for pain research. However, one limitation of this compound is that it is a small molecule drug, which may limit its ability to target specific tissues or cells in the body.

Future Directions

There are several future directions for the study of 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide. One direction is to further explore the mechanism of action of this compound and its effects on nociceptors and glial cells. Another direction is to investigate the potential use of this compound in other types of chronic pain, such as cancer pain and fibromyalgia. Finally, there is a need for further clinical trials to determine the safety and efficacy of this compound in larger patient populations.

Scientific Research Applications

4-[(ethylsulfonyl)(methyl)amino]-N-[3-(4-methyl-1-piperidinyl)propyl]benzamide has been extensively studied for its potential use in pain management. Preclinical studies have shown that this compound has analgesic effects in animal models of chronic pain, including neuropathic pain and osteoarthritis pain. This compound has also been shown to be effective in reducing pain in human clinical trials. In a phase II clinical trial, this compound was found to be effective in reducing pain in patients with post-herpetic neuralgia, a type of neuropathic pain.